Cas no 2877681-56-4 (2-(2,4-difluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)ethan-1-one)

• Product Name: 2-(2,4-difluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)ethan-1-one
• CAS No: 2877681-56-4
• MF: C₁₇H₁₄F₂N₄O
• MW: 328.316070079803
• CID: 5330421
• PubChem ID: 165435879
• Update Time: 2025-07-09

2-(2,4-difluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040858398
• 2-(2,4-difluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)ethan-1-one
• F6670-7060
• 2877681-56-4
• 2-(2,4-Difluorophenyl)-1-[3-(1,2,4-triazolo[4,3-a]pyridin-3-yl)-1-azetidinyl]ethanone

• Inchi： 1S/C17H14F2N4O/c18-13-5-4-11(14(19)8-13)7-16(24)22-9-12(10-22)17-21-20-15-3-1-2-6-23(15)17/h1-6,8,12H,7,9-10H2
• InChI Key： JEZJMVYXQRSJPX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C2N3C(=NN=2)C=CC=C3)C1)CC1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 328.11356741g/mol
• Monoisotopic Mass: 328.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.40±0.50(Predicted)

Additional information on 2-(2,4-difluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)ethan-1-one

2-(2,4-Difluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)ethan-1-one

Introduction to the Compound

The compound 2-(2,4-difluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)ethan-1-one (CAS No: 2877681-56-4) is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry and fluorinated aromatic systems. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential as a lead compound in drug discovery.

Structural Features and Synthesis

The molecule consists of three main structural components: a difluorophenyl group, a triazolopyridine ring system, and an azetidine ring. The difluorophenyl group (specifically 2,4-difluorophenyl) contributes to the molecule's lipophilicity and stability, while the triazolopyridine ring system introduces unique electronic properties and potential hydrogen bonding capabilities. The azetidine ring, a four-membered cyclic amine, serves as a bridge connecting these two groups and plays a crucial role in determining the compound's stereochemistry and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, cyclization reactions, and fluorination steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates.

Pharmacological Properties and Applications

Research into the pharmacological properties of this compound has revealed promising results in several therapeutic areas. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, this compound has shown moderate activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy agents. Its mechanism of action appears to involve modulation of cellular signaling pathways associated with apoptosis and cell proliferation.

Recent clinical trials have focused on evaluating its safety profile and pharmacokinetics in animal models. Early results indicate favorable absorption rates and minimal toxicity at therapeutic doses.

Current Research Trends and Future Directions

Recent studies have explored the use of this compound as a template for designing more potent analogs with enhanced selectivity for specific molecular targets. Researchers are particularly interested in modifying the difluorophenyl group to optimize its pharmacokinetic properties while maintaining its therapeutic efficacy.

Another area of active investigation is the exploration of this compound's potential as an immunomodulatory agent. Preclinical data suggest that it may enhance the activity of certain immune cells without causing significant adverse effects.

In terms of future directions, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug candidate.